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Compound of Interest

Compound Name:
5-amino-2-

(trifluoromethoxy)benzoic Acid

Cat. No.: B3035288 Get Quote

An In-depth Technical Guide to 2-Amino-5-(trifluoromethoxy)benzoic Acid

Abstract
This technical guide provides a comprehensive overview of 2-amino-5-

(trifluoromethoxy)benzoic acid (CAS No: 83265-56-9), a fluorinated aromatic compound of

significant interest to researchers in medicinal chemistry, drug development, and materials

science. The document details the molecule's core physicochemical properties, structural

characteristics, and its strategic applications as a versatile synthetic intermediate. By

elucidating the causal relationships between its unique functional groups—the carboxylic acid,

the primary amine, and the trifluoromethoxy moiety—and its utility in modern synthetic

chemistry, this guide serves as an essential resource for professionals seeking to leverage this

compound in their research and development endeavors. An exemplar experimental protocol

for a typical amide coupling reaction is provided to illustrate its practical application.

Core Physicochemical & Structural Properties
2-Amino-5-(trifluoromethoxy)benzoic acid, also known as 5-(trifluoromethoxy)anthranilic acid, is

a solid, crystalline compound at room temperature.[1][2] Its molecular structure is built upon a

benzoic acid framework, featuring an amino group at the C2 position and a trifluoromethoxy

group at the C5 position. This specific arrangement of functional groups makes it a valuable

and reactive building block in organic synthesis.[3]
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Quantitative Data Summary
The fundamental properties of 2-amino-5-(trifluoromethoxy)benzoic acid are summarized in the

table below for quick reference.

Property Value Source(s)

Molecular Weight 221.13 g/mol [4]

Molecular Formula C₈H₆F₃NO₃ [1][4]

CAS Number 83265-56-9 [1][4]

Melting Point 138-144 °C

Appearance
White to cream or pale yellow

crystalline powder
[2]

InChI Key
UXNGDCBPIGOZFO-

UHFFFAOYSA-N
[4]

SMILES String Nc1ccc(OC(F)(F)F)cc1C(O)=O [4]

Molecular Structure
The chemical structure of 2-amino-5-(trifluoromethoxy)benzoic acid is critical to its function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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